Cas no 1261561-06-1 (Methyl 2-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)isonicotinate)

• Product Name: Methyl 2-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)isonicotinate
• CAS No: 1261561-06-1
• MF: C₁₅H₉F₆NO₃
• MW: 365.227285146713
• CID: 4987175
• Update Time: 2025-06-11

Methyl 2-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)isonicotinate

• Inchi： 1S/C15H9F6NO3/c1-24-13(23)8-6-10(22-12(7-8)14(16,17)18)9-4-2-3-5-11(9)25-15(19,20)21/h2-7H,1H3
• InChI Key： LZEQQCACLLGFBF-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OC)=CC(C2C=CC=CC=2OC(F)(F)F)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 467
• XLogP3: 4.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)isonicotinate

Comprehensive Overview of Methyl 2-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)isonicotinate (CAS No. 1261561-06-1)

Methyl 2-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)isonicotinate (CAS No. 1261561-06-1) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of trifluoromethoxy and trifluoromethyl groups enhances its metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's chemical structure features a pyridine core substituted with a trifluoromethoxy-phenyl group and a trifluoromethyl moiety, which contribute to its electron-withdrawing characteristics. These attributes are critical in modulating the compound's reactivity and binding affinity, a topic frequently searched by chemists in computational chemistry forums. Recent studies highlight its role in optimizing lead compounds for improved pharmacokinetic profiles, aligning with the growing demand for fluorinated building blocks in medicinal chemistry.

In the context of sustainability, Methyl 2-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)isonicotinate is also being investigated for its environmental fate. Questions like "How do fluorinated compounds degrade in ecosystems?" are trending in scientific communities. Analytical techniques such as LC-MS and NMR are commonly employed to study its stability and degradation pathways, addressing concerns about persistent organic pollutants (POPs).

From a synthetic perspective, the compound's preparation involves multi-step reactions, including palladium-catalyzed cross-coupling and esterification. These methods are frequently discussed in organic chemistry forums under keywords like "synthesis of trifluoromethylated heterocycles." Its versatility as a scaffold is further evidenced by patents describing its use in crop protection agents, reflecting the agrochemical industry's focus on novel pest control solutions.

Market analysts note rising interest in CAS No. 1261561-06-1 due to its commercial potential. Searches for "suppliers of fluorinated isonicotinates" have increased, driven by demand from contract research organizations (CROs). Regulatory compliance, such as REACH registration, is another hot topic, as companies prioritize transparency in chemical sourcing.

In conclusion, Methyl 2-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)isonicotinate exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug design, material science, and sustainable agriculture, making it a compound of enduring relevance. Future research will likely focus on greener synthesis routes and expanded biological evaluations, ensuring its place in the evolving landscape of specialty chemicals.